Cas no 53507-04-3 (Di-n-butyl(maleate)tin)

Di-n-butyl(maleate)tin structure
Di-n-butyl(maleate)tin structure
Product Name:Di-n-butyl(maleate)tin
CAS No:53507-04-3
MF:C12H20O4Sn
MW:346.99480342865
CID:93266
PubChem ID:16684310
Update Time:2025-04-18

Di-n-butyl(maleate)tin Chemical and Physical Properties

Names and Identifiers

    • Di-n-butyl(maleate)tin
    • DBTM
    • di-Butyl tin maleate
    • Dibutyltin Maleate
    • Di-n-butyltin maleate
    • Advastab T 116J
    • Dibutyltin maleate homopolymer
    • DIBUTYLTIN MALEATE POLYMER
    • DI-N-BUTYLTIN MALEATE HOMOPOLYMER
    • DI-N-BUTYLTIN MALEATE,POLYMER
    • 2,2-dibutyl-1,3,2-Dioxastannepin-4,7-dione homopolymer
    • Irgastab T 4
    • Nuodex V 1525
    • TVS-N 2000E
    • KK 3206
    • NS00078864
    • CS-W009408
    • Mark BT 31
    • Markure UL2
    • Stavinor Sn 1300
    • Mark BT 58
    • Advastab T290
    • TVS-MA 300
    • KS 4B
    • OTS 227
    • EC 201-077-5
    • Irgastab DBTM
    • MA300A
    • 1H-Stannole-2,5-dione, 1,1-dibutyl-
    • Dibutyltin maleate, 95%
    • Stannacyclopent-3-ene-2,5-dione
    • Stann RC 71A
    • 53507-04-3
    • TN 1000
    • Dibutyl[(maleoyl)dioxy] tin
    • 2,2-Dibutyl-1,3,2-dioxastannepin-4,7-dione
    • 1,3,2-Dioxastannepin-4,7-dione, 2,2-dibutyl-
    • AKOS015910084
    • NCGC00164182-01
    • Stann BM
    • 1,1-Dibutyl-1H-stannole-2,5-dione
    • Irgastab T 290
    • TN 3J
    • Irgastab T 150
    • Stann RC 40F
    • Dibutyl(maleoyldioxy)tin
    • 78-04-6
    • Advastab DBTM
    • Stannacyclopent-3-ene-2,5-dione, 1,1-dibutyl-
    • 2,2-dibutyl-1,3,2-dioxastannepine-4,7-dione
    • TVS 86SP5
    • Stancleret 157
    • EINECS 201-077-5
    • BRN 4138538
    • TK-10422
    • (Z)-2,2-dibutyl-1,3,2-dioxastannepine-4,7-dione
    • Advastab T340
    • DTXSID6029599
    • BT 31
    • MFCD00014120
    • A839318
    • Dibutylstannylene maleate
    • Stavinor 1300SN
    • Inchi: 1S/C4H4O4.2C4H9.Sn/c5-3(6)1-2-4(7)8;2*1-3-4-2;/h1-2H,(H,5,6)(H,7,8);2*1,3-4H2,2H3;/q;;;+2/p-2/b2-1-;;;
    • InChI Key: ZBBLRPRYYSJUCZ-GRHBHMESSA-L
    • SMILES: [Sn]1(CCCC)(CCCC)OC(C=CC(=O)O1)=O

Computed Properties

  • Exact Mass: 348.03800
  • Monoisotopic Mass: 348.038356
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Density: 1,318
  • Melting Point: 135-140℃
  • Boiling Point: 324.1 °C at 760 mmHg
  • Flash Point: 204°C
  • Refractive Index: 1.502
  • PSA: 52.60000
  • LogP: 2.68500
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